Isogomisin O
Overview
Description
Isogomisin O is a tannin. It has a role as a metabolite.
Scientific Research Applications
Pharmacological Activities
Isogomisin O, a lignan isolated from Schisandra species, has been a subject of various pharmacological studies. It is known for its potential in the field of medicinal chemistry due to its varied bioactivities.
Pharmacokinetics : Research on related compounds such as isorhamnetin (ISO), a flavonol aglycone, highlights the importance of studying the pharmacokinetics of such compounds. The development of a sensitive electrochemical sensor for isorhamnetin underlines the significance of understanding the absorption, distribution, metabolism, and excretion (ADME) of similar lignans like isogomisin O for their therapeutic applications (Peng et al., 2017).
Synthesis and Chemical Studies : The synthesis of lignans similar to isogomisin O, such as isopregomisin, provides insights into the chemical structure and potential modifications that could enhance their pharmacological properties. Such studies are crucial for the development of novel drugs based on lignan structures (Wang Mingyi et al., 1999).
Cytotoxic and Anticancer Activities : Lignans like isogomisin O have been studied for their cytotoxic effects and potential use in cancer therapy. The identification of various lignans from Schisandra species and their evaluation for cytotoxic activity against cancer cell lines underscore the importance of these compounds in the search for new anticancer agents (Ying et al., 2020).
Bioinformatics and Informatics Foundation in Clinical Research
The scientific exploration of compounds like isogomisin O also benefits from advancements in bioinformatics and clinical research informatics. These fields provide essential tools and methodologies for the comprehensive study of such compounds.
Informatics in Clinical Research : The development of models like the Ontology of Clinical Research (OCRe) facilitates the design and analysis of human studies, which is vital for clinical trials involving compounds like isogomisin O. This informatics foundation supports the entire range of knowledge activities in clinical research (Sim et al., 2014).
Functional Annotation in Genetics : Tools like ISOGO, which predict the function of coding isoforms based on protein domains and expression correlation, are crucial for understanding the genetic underpinnings of the pharmacological effects of compounds like isogomisin O. Such bioinformatics approaches provide deeper insights into the molecular mechanisms of action of these compounds (Ferrer-Bonsoms et al., 2020).
properties
Molecular Formula |
C23H28O7 |
|---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
(9R,10R,11R)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-ol |
InChI |
InChI=1S/C23H28O7/c1-11-7-13-8-15(25-3)20(26-4)22(27-5)17(13)18-14(19(24)12(11)2)9-16-21(23(18)28-6)30-10-29-16/h8-9,11-12,19,24H,7,10H2,1-6H3/t11-,12-,19-/m1/s1 |
InChI Key |
YVMJUSKDPJGDHW-HNYWDRBLSA-N |
Isomeric SMILES |
C[C@@H]1CC2=CC(=C(C(=C2C3=C(C4=C(C=C3[C@@H]([C@@H]1C)O)OCO4)OC)OC)OC)OC |
Canonical SMILES |
CC1CC2=CC(=C(C(=C2C3=C(C4=C(C=C3C(C1C)O)OCO4)OC)OC)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-[(1S,5S,6R)-6-[2,4-dihydroxy-3-(3-methylbut-2-enyl)benzoyl]-5-(2,4-dihydroxyphenyl)-3-methylcyclohex-2-en-1-yl]-2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3-methylbut-2-enyl)chromen-4-one](/img/structure/B1252384.png)
![11-Chloro-7,8,9,10-tetrahydro-6H-cyclohepta[B]quinoline](/img/structure/B1252393.png)
![[(10R,11R)-10-[(14R,15S,19R)-2,3,4,7,8,9,19-heptahydroxy-12,17-dioxo-13,16-dioxatetracyclo[13.3.1.05,18.06,11]nonadeca-1,3,5(18),6,8,10-hexaen-14-yl]-3,4,5,17,18,19-hexahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-11-yl] 3,4,5-trihydroxybenzoate](/img/structure/B1252395.png)
![(E)-3-[(6R,6aS)-6-hydroxy-4-methoxy-11-oxo-5,6,6a,7-tetrahydropyrrolo[2,1-c][1,4]benzodiazepin-8-yl]-N,N-dimethylprop-2-enamide](/img/structure/B1252396.png)
![(2S)-N-[5-[3-[3-(3-aminopropylamino)propylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide](/img/structure/B1252404.png)